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The hydration of tricalcium silicate (C3S), the primary component of Portland cement, is a

critical process governing the setting and strength development of cementitious materials.

Accurate modeling of this complex process is essential for predicting material performance and

developing novel cement-based formulations. This guide provides an objective comparison of

common C3S hydration models with supporting experimental data, offering insights into their

predictive capabilities and limitations.

Comparing Model Predictions with Experimental
Data
The validation of any hydration model hinges on its ability to accurately reproduce experimental

observations. Key parameters used for this validation include the degree of hydration, heat of

hydration, and the evolution of solid phases over time. The following tables summarize the

performance of prominent hydration models against experimental data obtained through

various analytical techniques.
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Hydration Model

Predicted Degree of

Hydration (%) vs.

Experimental Data

Predicted Heat of

Hydration (J/g) vs.

Experimental Data

Predicted Phase

Composition vs.

Experimental Data

Kinetic Cellular

Automaton (e.g.,

HydratiCA)

Good agreement with

experimental data,

particularly in

capturing the spatial

distribution of

hydration products.[1]

[2][3]

Accurately predicts

the overall heat

release profile,

including the

induction,

acceleration, and

deceleration periods.

Can simulate the

evolution of C3S, C-S-

H, and Portlandite

phases, showing

qualitative agreement

with XRD data.

Boundary Nucleation

and Growth Model

(BNGM)

Provides a good fit for

the overall hydration

kinetics, especially

during the

acceleration phase.[4]

[5]

The model can be

calibrated to match

the heat flow curves

from isothermal

calorimetry.[4]

Focuses on the

overall reaction

kinetics rather than

detailed phase

evolution.

Dissolution and

Diffusion-Based

Models

Capable of predicting

the hydration degree

by considering the

dissolution of C3S and

the diffusion of ions

through the hydrate

layer.[6][7]

Can be linked to heat

release by correlating

the rate of reaction

with enthalpy

changes.

These models can

incorporate the

formation of different

hydrate phases based

on thermodynamic

principles.[6][7]

Quantitative Comparison of Hydration Parameters
The following table presents a more detailed, albeit synthesized, comparison of quantitative

data from various experimental studies with the typical predictive ranges of the models. It is

important to note that experimental values can vary significantly based on factors like water-to-

cement ratio, particle size, and temperature.
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Time (hours)

Experimental

Degree of

Hydration (%)

Model

Predicted

Degree of

Hydration (%)

Experimental

Heat of

Hydration (J/g)

Model

Predicted Heat

of Hydration

(J/g)

1 5 - 10 4 - 12 20 - 50 18 - 55

12 20 - 40 22 - 45 100 - 200 110 - 220

24 40 - 60 45 - 65 200 - 350 210 - 370

72 60 - 80 65 - 85 350 - 450 360 - 470

168 (7 days) 75 - 90 80 - 95 400 - 500 410 - 520

Note: The data in this table is a representative summary compiled from multiple sources for

illustrative purposes.

Experimental Protocols
Accurate experimental data is the bedrock of model validation. The following are detailed

methodologies for key experiments cited in the validation of C3S hydration models.

Isothermal Calorimetry (ASTM C1702)
Objective: To measure the heat of hydration of cementitious materials at a constant

temperature.

Methodology:

A known mass of C3S and water (at a specific water-to-cement ratio) are pre-conditioned to

the desired test temperature.

The components are mixed externally or internally within the calorimeter.

The sample is placed in the calorimeter, which maintains a constant temperature.

The heat flow from the sample is measured over time by a series of thermocouples.

The cumulative heat of hydration is calculated by integrating the heat flow curve.
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X-ray Diffraction (XRD) with Rietveld Refinement
Objective: To identify and quantify the crystalline phases present in the hydrating C3S paste.

Methodology:

Hydrating C3S paste samples are prepared and stopped at various time intervals by solvent

exchange (e.g., with isopropanol) and drying.

The dried samples are ground into a fine powder.

The powder is placed in a sample holder and analyzed using an X-ray diffractometer.

The resulting diffraction pattern is analyzed using the Rietveld refinement method to quantify

the weight fractions of the different crystalline phases (e.g., C3S, Portlandite).

Thermogravimetric Analysis (TGA)
Objective: To determine the degree of hydration by measuring the amount of chemically bound

water.

Methodology:

Hydrated paste samples are prepared and stopped at different ages.

A small amount of the ground sample is placed in a crucible.

The sample is heated in a TGA furnace at a controlled rate (e.g., 10°C/min) up to

approximately 1000°C.

The weight loss of the sample is continuously monitored as a function of temperature.

The amount of bound water is determined from the weight loss in specific temperature

ranges, corresponding to the dehydration of C-S-H and the dehydroxylation of Portlandite.

The degree of hydration can then be calculated.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To probe the local chemical environment of silicon atoms and monitor the degree of

silicate polymerization.

Methodology:

Solid-state 29Si Magic Angle Spinning (MAS) NMR spectroscopy is performed on hydrating

C3S samples.

The samples are packed into NMR rotors.

The spectra are acquired over time to track the changes in the silicate structure.

The degree of hydration is determined by quantifying the amount of unreacted C3S (Q0

species) relative to the hydration products (Q1, Q2 species).[9]

Visualizing the Process
Diagrams are essential for understanding the complex relationships in C3S hydration and the

workflow for model validation.
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Caption: Experimental workflow for validating C3S hydration models.
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Caption: Simplified signaling pathway of tricalcium silicate hydration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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